3-ethoxy-N-(1-propylpiperidin-4-yl)benzamide

• IUPAC Name: 3-ethoxy-N-(1-propylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C17H26N2O2/c1-3-10-19-11-8-15(9-12-19)18-17(20)14-6-5-7-16(13-14)21-4-2/h5-7,13,15H,3-4,8-12H2,1-2H3,(H,18,20)
• InChI Key: ZNRDYABYJBJXRY-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC(=O)C2=CC(=CC=C2)OCC
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol

Description

3-ethoxy-N-(1-propylpiperidin-4-yl)benzamide is a chemical compound that belongs to the class of benzamides. Benzamides are known for their diverse biological activities and are often used in medicinal chemistry for drug development. This compound features an ethoxy group attached to the benzamide core, along with a propyl-substituted piperidine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-ethoxy-N-(1-propylpiperidin-4-yl)benzamide typically involves the following steps:

Formation of the Benzamide Core: The benzamide core can be synthesized by reacting benzoyl chloride with an appropriate amine under basic conditions.

Introduction of the Piperidine Ring: The piperidine ring can be introduced through a nucleophilic substitution reaction, where a suitable piperidine derivative reacts with the benzamide intermediate.

Ethoxy Group Addition: The ethoxy group can be introduced via an etherification reaction, where an ethyl halide reacts with the hydroxyl group on the benzamide core.

Industrial Production Methods

Industrial production of this compound may involve large-scale batch or continuous flow processes. These methods ensure high yield and purity of the final product. The reaction conditions are optimized to minimize by-products and maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

3-ethoxy-N-(1-propylpiperidin-4-yl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or hydroxyl derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as amines or alcohols.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like alkyl halides, acyl chlorides, and sulfonyl chlorides are used under basic or acidic conditions.

Major Products Formed

Oxidation: Formation of hydroxyl or carbonyl derivatives.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted benzamides with different functional groups.

Scientific Research Applications

3-ethoxy-N-(1-propylpiperidin-4-yl)benzamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory and analgesic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-ethoxy-N-(1-propylpiperidin-4-yl)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino]benzamides
• N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino]benzamides

Uniqueness

3-ethoxy-N-(1-propylpiperidin-4-yl)benzamide is unique due to its specific structural features, such as the ethoxy group and the propyl-substituted piperidine ring. These structural elements contribute to its distinct chemical and biological properties, differentiating it from other benzamide derivatives.